Cas no 5127-97-9 (1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate)

1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate structure
5127-97-9 structure
Product name:1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
CAS No:5127-97-9
MF:C24H28O8
MW:444.47432
CID:1571320
PubChem ID:5214186

1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2,2a,4a,4b,4c,5,6,6a,8a,8b,8c-dodecahydrodicyclobuta[a,g]biphenylene-1,2,5,6-tetrayl tetraacetate
    • 5127-97-9
    • AGN-PC-0JO4GB
    • DTXSID40410482
    • Inchi: InChI=1S/C24H28O8/c1-9(25)29-21-15-7-5-13-17(19(15)23(21)31-11(3)27)14-6-8-16-20(18(13)14)24(32-12(4)28)22(16)30-10(2)26/h5-8,13-24H,1-4H3
    • InChI Key: NVFCLEIDAMUEOZ-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1C2C=CC3C(C2C1OC(=O)C)C4C3C5C(C=C4)C(C5OC(=O)C)OC(=O)C

Computed Properties

  • Exact Mass: 444.17844
  • Monoisotopic Mass: 444.178418
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 843
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 105

Experimental Properties

  • Density: 1.33
  • Boiling Point: 512.6°C at 760 mmHg
  • Flash Point: 220.3°C
  • Refractive Index: 1.572
  • PSA: 105.2

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